4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline
Overview
Description
4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline, also known as MMT, is a compound belonging to the class of triazole compounds. It is a colorless to pale yellow solid with a molecular formula of C7H8N4 and a molecular weight of 156.16 g/mol. MMT is used in a variety of scientific research applications, such as in the synthesis of other compounds, as a catalyst for organic reactions, and as an inhibitor of enzymes. In addition, MMT has been studied for its biochemical and physiological effects, and its potential use in drug development.
Scientific Research Applications
Anticancer Agents
1,2,4-triazole derivatives, including those with a 4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline structure, have shown promising results as anticancer agents . For example, compounds synthesized from 1,2,4-triazole derivatives exhibited cytotoxic activity against human cancer cell lines such as MCF-7, Hela, and A549 . These compounds have also shown selectivity against normal and cancerous cell lines .
Aromatase Inhibitors
4-N-nitrophenyl substituted amino-4H-1,2,4-triazole derivatives have been synthesized as potential aromatase inhibitors . Aromatase inhibitors are drugs that reduce the production of estrogen in the body and are commonly used in the treatment of breast cancer.
Optoelectronics
The combination of s-tetrazine derivatives and a 1,4-phenylene linkage with a 4H-1,2,4-triazole ring has significant potential applications in optoelectronics . These compounds could be used in the development of new materials for electronic devices.
Antihypertensive Agents
1,2,4-triazole is a significant scaffold in pharmaceutical chemistry and has been associated with a variety of biological activities, including antihypertensive effects . Antihypertensive agents are used to treat high blood pressure.
Anti-inflammatory Agents
1,2,4-triazole compounds have also been associated with anti-inflammatory activity . These compounds could potentially be used in the development of new drugs for the treatment of inflammatory diseases.
Antibiotics
1,2,4-triazole compounds have shown antibiotic properties . They could potentially be used in the development of new antibiotics to treat bacterial infections.
Antioxidants
1,2,4-triazole compounds have been associated with antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals.
Anticonvulsant Agents
1,2,4-triazole compounds have shown anticonvulsant activity . These compounds could potentially be used in the development of new drugs for the treatment of seizure disorders.
properties
IUPAC Name |
4-(4-methyl-1,2,4-triazol-3-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4/c1-13-6-11-12-9(13)7-2-4-8(10)5-3-7/h2-6H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUZWWFVYRMIXMT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90383410 |
Source
|
| Record name | 4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90383410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline | |
CAS RN |
690632-18-9 |
Source
|
| Record name | 4-(4-Methyl-4H-1,2,4-triazol-3-yl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=690632-18-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90383410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Methylimidazo[1,2-a]pyridine](/img/structure/B1585894.png)